Cas no 2229632-78-2 (O-2-(3-fluoro-5-methylphenyl)propylhydroxylamine)

• Product Name: O-2-(3-fluoro-5-methylphenyl)propylhydroxylamine
• CAS No: 2229632-78-2
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6504779
• PubChem ID: 165677679
• Update Time: 2025-06-28

O-2-(3-fluoro-5-methylphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-fluoro-5-methylphenyl)propylhydroxylamine
• O-[2-(3-fluoro-5-methylphenyl)propyl]hydroxylamine
• EN300-1739657
• 2229632-78-2

• Inchi： 1S/C10H14FNO/c1-7-3-9(5-10(11)4-7)8(2)6-13-12/h3-5,8H,6,12H2,1-2H3
• InChI Key： CTKRACXQFLBPCB-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C(C)CON

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3-fluoro-5-methylphenyl)propylhydroxylamine

O-2-(3-fluoro-5-methylphenyl)propylhydroxylamine: A Comprehensive Overview

O-2-(3-fluoro-5-methylphenyl)propylhydroxylamine (CAS No. 2229632-78-2) is a versatile organic compound that has garnered significant attention in the fields of pharmacology, materials science, and organic synthesis. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development and advanced materials.

The molecular structure of O-2-(3-fluoro-5-methylphenyl)propylhydroxylamine consists of a hydroxylamine group (-OH-NH-) attached to a propyl chain, which is further connected to a substituted phenyl ring. The phenyl ring carries a fluorine atom at the 3-position and a methyl group at the 5-position, imparting unique electronic and steric properties to the molecule. These features make it an ideal candidate for various chemical transformations and functionalization processes.

Recent studies have highlighted the role of O-2-(3-fluoro-5-methylphenyl)propylhydroxylamine in the development of bioactive compounds. Researchers have explored its ability to act as a precursor for the synthesis of complex nitrogen-containing heterocycles, which are crucial in medicinal chemistry. For instance, its use in the construction of pyrrolidine and piperidine derivatives has shown promise in targeting various disease states, including cancer and neurodegenerative disorders.

In addition to its role in drug discovery, O-2-(3-fluoro-5-methylphenyl)propylhydroxylamine has also been investigated for its potential in materials science. Its ability to form stable coordination complexes with transition metals has led to its application in catalysis and the synthesis of metal-organic frameworks (MOFs). These materials hold great potential for gas storage, sensing, and catalytic applications.

The synthesis of O-2-(3-fluoro-5-methylphenyl)propylhydroxylamine typically involves multi-step processes that emphasize precision and control over stereochemistry. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are essential for studying chiral recognition phenomena in biological systems.

In terms of physical properties, O-2-(3-fluoro-5-methylphenyl)propylhydroxylamine exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. Its melting point and boiling point are within ranges typical for similar organic compounds, making it suitable for a variety of laboratory procedures.

The safety profile of O-2-(3-fluoro-5-methylphenyl)propylhydroxylamine is an important consideration for its handling and application. While it is not classified as a hazardous material under standard conditions, appropriate precautions should be taken during synthesis and use to ensure compliance with safety regulations.

In conclusion, O-2-(3-fluoro-5-methylphenl)propyliydroxyniline, with its unique structure and functional groups, continues to be a focal point in both academic research and industrial applications. As new insights into its chemical behavior emerge, this compound is poised to play an increasingly important role in advancing our understanding of complex molecular systems.